Cas no 1361668-30-5 (2'-Fluoro-4'-nitro-3,4,5-trichlorobiphenyl)

• Product Name: 2'-Fluoro-4'-nitro-3,4,5-trichlorobiphenyl
• CAS No: 1361668-30-5
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4991315
• Update Time: 2025-06-20

2'-Fluoro-4'-nitro-3,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-4'-nitro-3,4,5-trichlorobiphenyl

• Inchi： 1S/C12H5Cl3FNO2/c13-9-3-6(4-10(14)12(9)15)8-2-1-7(17(18)19)5-11(8)16/h1-5H
• InChI Key： VVPCXNMMOIYICN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC(=CC=1F)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 329
• XLogP3: 5.4
• Topological Polar Surface Area: 45.8

Additional information on 2'-Fluoro-4'-nitro-3,4,5-trichlorobiphenyl

Professional Introduction to 2'-Fluoro-4'-nitro-3,4,5-trichlorobiphenyl (CAS No. 1361668-30-5)

2'-Fluoro-4'-nitro-3,4,5-trichlorobiphenyl, with the CAS number 1361668-30-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the biphenyl family, which is widely studied due to its versatile applications in various industrial and scientific domains. The unique structural features of this molecule, including the presence of fluorine, nitro, and chlorine substituents, make it a subject of interest for further exploration in synthetic chemistry and material science.

The structural composition of 2'-Fluoro-4'-nitro-3,4,5-trichlorobiphenyl involves a biphenyl core with specific functional groups attached at strategic positions. The fluorine atom at the 2' position contributes to the electron-withdrawing nature of the molecule, while the nitro group at the 4' position enhances its reactivity in various chemical transformations. Additionally, the trichloro substitution on the third ring introduces further complexity and potential utility in designing novel compounds with tailored properties.

In recent years, there has been a growing interest in developing advanced materials and pharmaceutical intermediates based on biphenyl derivatives. The presence of multiple halogen atoms in 2'-Fluoro-4'-nitro-3,4,5-trichlorobiphenyl makes it a valuable building block for constructing more complex molecules through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in synthesizing biaryl compounds that are prevalent in many active pharmaceutical ingredients (APIs) and advanced materials.

One of the most compelling aspects of studying 2'-Fluoro-4'-nitro-3,4,5-trichlorobiphenyl is its potential application in medicinal chemistry. The fluorine and nitro groups are known to influence the pharmacokinetic properties of drugs, including their metabolic stability and binding affinity to biological targets. Researchers have been exploring how these substituents can be leveraged to enhance the efficacy and selectivity of therapeutic agents. For instance, fluorinated aromatic compounds have shown promise in developing antiviral and anticancer drugs due to their ability to improve drug-likeness and reduce metabolic degradation.

The trichloro substitution pattern on the biphenyl ring also contributes to the unique electronic properties of this compound. Such structural motifs are often employed in designing organic semiconductors and light-emitting diodes (OLEDs). The electron-withdrawing nature of chlorine atoms can modulate the energy levels of the molecule, making it suitable for applications in optoelectronic devices. Recent studies have demonstrated that biphenyl derivatives with halogen substituents exhibit excellent charge transport properties, which are crucial for high-performance electronic materials.

In addition to its pharmaceutical and material science applications, 2'-Fluoro-4'-nitro-3,4,5-trichlorobiphenyl has been investigated for its role in environmental chemistry. The persistence and bioaccumulation potential of halogenated biphenyls have been a matter of concern due to their environmental impact. However, understanding the structural factors that influence these properties can help in designing safer alternatives with reduced ecological toxicity. Advanced computational methods are being employed to predict the environmental fate of such compounds, aiding in the development of greener chemical processes.

The synthesis of 2'-Fluoro-4'-nitro-3,4,5-trichlorobiphenyl presents several challenges due to its complex structure and multiple reactive sites. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a laboratory scale. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of biaryl frameworks with high precision. These methods are not only crucial for producing this specific compound but also serve as general strategies for synthesizing other halogenated biphenyl derivatives.

The role of computational chemistry in understanding the reactivity and properties of 2'-Fluoro-4'-nitro-3,4,5-trichlorobiphenyl cannot be overstated. Molecular modeling techniques provide insights into how different functional groups interact within the molecular framework, helping researchers predict reaction outcomes and optimize synthetic routes. Additionally, quantum mechanical calculations can elucidate electronic structures and energy levels, which are essential for designing molecules with specific functionalities.

In conclusion, 2'-Fluoro-4'-nitro-3,4,5-trichlorobiphenyl (CAS No. 1361668-30-5) is a multifaceted compound with significant potential in pharmaceuticals、materials science，and environmental chemistry。 Its unique structural features make it a valuable candidate for further research，and ongoing studies continue to uncover new applications for this molecule。 As synthetic chemistry advances，the accessibility of such specialized compounds will likely increase，leading to even more innovative developments across multiple scientific disciplines。